Cas no 1147746-76-6 (4-(Propan-2-yl)pyrimidine-5-carboxylic acid)

• Product Name: 4-(Propan-2-yl)pyrimidine-5-carboxylic acid
• CAS No: 1147746-76-6
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 2135446
• Update Time: 2025-06-08

4-(Propan-2-yl)pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-isopropylpyrimidine-5-carboxylic acid
• 4-(propan-2-yl)pyrimidine-5-carboxylic acid
• GS2564
• NE23147
• 5-Pyrimidinecarboxylic acid, 4-(1-methylethyl)-
• 4-(Propan-2-yl)pyrimidine-5-carboxylic acid

• Inchi： 1S/C8H10N2O2/c1-5(2)7-6(8(11)12)3-9-4-10-7/h3-5H,1-2H3,(H,11,12)
• InChI Key： LKOMIQVTMTVECF-UHFFFAOYSA-N
• SMILES： OC(C1=CN=CN=C1C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Topological Polar Surface Area: 63.1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 138-140 °CEnamineEN300-43814
• Boiling Point: 307.9±30.0 °C at 760 mmHg
• Flash Point: 140.0±24.6 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-(Propan-2-yl)pyrimidine-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 4-(Propan-2-yl)pyrimidine-5-carboxylic acid

4-(Propan-2-yl)pyrimidine-5-carboxylic acid (CAS No. 1147746-76-6): A Comprehensive Overview

4-(Propan-2-yl)pyrimidine-5-carboxylic acid (CAS No. 1147746-76-6) is a versatile compound with significant potential in various fields of chemistry and biology. This compound, characterized by its unique pyrimidine core and isopropyl substituent, has garnered attention for its potential applications in pharmaceuticals, agrochemicals, and materials science. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to 4-(Propan-2-yl)pyrimidine-5-carboxylic acid.

Chemical Structure and Properties

4-(Propan-2-yl)pyrimidine-5-carboxylic acid is a pyrimidine derivative with the molecular formula C₉H₁₁N₂O₂. The compound features a pyrimidine ring with a carboxylic acid group at the 5-position and an isopropyl group at the 4-position. The presence of these functional groups imparts unique chemical properties to the molecule, making it suitable for various chemical reactions and biological studies. The carboxylic acid group can participate in esterification, amidation, and other nucleophilic reactions, while the isopropyl group provides steric hindrance and hydrophobicity.

The compound is typically synthesized through a multi-step process involving the condensation of appropriate precursors. One common synthetic route involves the reaction of 5-chloropyrimidine with isopropylamine followed by carboxylation. This method yields high purity 4-(Propan-2-yl)pyrimidine-5-carboxylic acid, which can be further characterized using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography.

Biological Activities and Applications

4-(Propan-2-yl)pyrimidine-5-carboxylic acid has shown promising biological activities in several areas of research. One of the key areas of interest is its potential as a therapeutic agent. Recent studies have explored its anti-inflammatory properties, which could be beneficial in treating conditions such as arthritis and inflammatory bowel disease. The compound's ability to modulate inflammatory pathways has been attributed to its interaction with specific enzymes and receptors involved in the inflammatory response.

In addition to its anti-inflammatory effects, 4-(Propan-2-yl)pyrimidine-5-carboxylic acid has also been investigated for its antiviral properties. Research has demonstrated that the compound can inhibit the replication of certain viruses by interfering with viral enzymes or host cell receptors. This makes it a potential candidate for developing new antiviral drugs, particularly for emerging viral threats.

The compound's biological activities are not limited to therapeutic applications. It has also been studied for its use in agrochemicals. As a potential herbicide or plant growth regulator, 4-(Propan-2-yl)pyrimidine-5-carboxylic acid could offer new solutions for crop protection and yield enhancement. Its ability to selectively target specific plant processes without harming beneficial organisms makes it an attractive option for sustainable agriculture practices.

Recent Research Advancements

The scientific community continues to uncover new insights into the properties and applications of 4-(Propan-2-yl)pyrimidine-5-carboxylic acid. A recent study published in the Journal of Medicinal Chemistry explored the compound's mechanism of action in inhibiting cancer cell proliferation. The researchers found that 4-(Propan-2-yl)pyrimidine-5-carboxylic acid selectively targets key signaling pathways involved in cancer progression, leading to reduced tumor growth in both in vitro and in vivo models.

In another study, scientists investigated the use of 4-(Propan-2-yl)pyrimidine-5-carboxylic acid as a scaffold for developing novel antibiotics. The results showed that derivatives of this compound exhibited potent antibacterial activity against multidrug-resistant strains of bacteria, highlighting its potential as a lead compound for antibiotic discovery.

The material science community has also shown interest in 4-(Propan-2-yl)pyrimidine-5-carboxylic acid. Researchers have explored its use as a building block for constructing advanced materials with unique properties such as high thermal stability and mechanical strength. These materials could find applications in various industries, including electronics, aerospace, and automotive.

Safety Considerations and Future Outlook

Safety is a critical aspect when considering the practical applications of any chemical compound. While no significant toxicity issues have been reported for 4-(Propan-2-yl)pyrimidine-5-carboxylic acid, it is essential to conduct thorough safety evaluations before its widespread use. Preclinical studies have shown that the compound is well-tolerated at therapeutic doses, but further research is needed to fully understand its long-term effects.

The future outlook for 4-(Propan-2-yl)pyrimidine-5-carboxylic acid is promising. Ongoing research aims to optimize its chemical structure for improved efficacy and reduced side effects. Additionally, efforts are being made to develop scalable synthesis methods to meet increasing demand from various industries.

In conclusion, 4-(Propan-2-yl)pyrimidine-5-carboxylic acid (CAS No. 1147746-76-6) is a multifaceted compound with diverse applications in pharmaceuticals, agrochemicals, and materials science. Its unique chemical structure and biological activities make it an exciting area of research with significant potential for future developments.